(2R)-3-Bromo-2-hydroxy-2-methylpropanoic acid
Overview
Description
(2R)-3-Bromo-2-hydroxy-2-methylpropanoic acid, also known as 2-bromo-3-hydroxy-2-methylpropanoic acid, is an organic compound with the molecular formula C4H7BrO3. It is an enantiomer of (2S)-3-bromo-2-hydroxy-2-methylpropanoic acid and has been studied extensively in recent years due to its potential applications in a variety of fields.
Scientific Research Applications
Anti-inflammatory Activity : β-Hydroxy-β-arylpropanoic acids, structurally similar to NSAIDs like ibuprofen, demonstrate significant anti-inflammatory activity. Molecular docking experiments identify potential COX-2 inhibitors in this class of compounds, highlighting their therapeutic potential (Dilber et al., 2008).
Stereochemistry in Drug Development : The nonsteroidal antiandrogen ICI 176334 was studied for its enantiomeric forms. The synthesis of (S)-3-bromo-2-hydroxy-2-methylpropanoic acid established the more potent enantiomer's R absolute configuration, showing the importance of stereochemistry in pharmaceuticals (Tucker & Chesterson, 1988).
Oxidation Mechanisms : Research on the oxidation of 2-hydroxy-3-methylbutanoic acid by chromium(VI) in perchloric acid contributes to understanding chemical oxidation mechanisms. This study provides insights into the reaction rate laws and electron transfer processes (Signorella et al., 1992).
Enantioselective Synthesis : High enantioselectivity in synthesizing 3-hydroxy-2-methylpropanoic acid esters was achieved via a ruthenium-SYNPHOS®-catalyzed hydrogenation reaction. This process is significant for creating valuable building blocks in organic synthesis (Jeulin et al., 2007).
Complexation with Vanadium(V) : Studies of vanadium(V) complexes with α-hydroxycarboxylic acids, including 2-hydroxy-2-methylpropanoic acid, reveal insights into the coordination and binding properties of these complexes. This research has implications for understanding metal-ligand interactions in bioinorganic chemistry (Hati et al., 2001).
Application in Wine Analysis : The quantitative determination and enantiomeric separation of substituted esters and acids in wine were studied, including 2-hydroxy-3-methylbutanoic acid. This research aids in understanding the chemical composition and aging processes of wines (Lytra et al., 2017).
properties
IUPAC Name |
(2R)-3-bromo-2-hydroxy-2-methylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7BrO3/c1-4(8,2-5)3(6)7/h8H,2H2,1H3,(H,6,7)/t4-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBJAYXGUOOININ-BYPYZUCNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CBr)(C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@](CBr)(C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7BrO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80441952 |
Source
|
| Record name | (2R)-3-BROMO-2-HYDROXY-2-METHYLPROPANOIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80441952 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
261904-39-6 |
Source
|
| Record name | (2R)-3-BROMO-2-HYDROXY-2-METHYLPROPANOIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80441952 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (R)-3-Bromo-2-hydroxy-2-methylpropionic Acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Methyl-1-azabicyclo[3.2.0]heptan-7-one](/img/structure/B49734.png)
